(4-((3-Chloro-4-fluorophenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)(4-methylpiperidin-1-yl)methanone
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Description
(4-((3-Chloro-4-fluorophenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)(4-methylpiperidin-1-yl)methanone is a useful research compound. Its molecular formula is C22H22ClFN4O and its molecular weight is 412.89. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Reactivity
Studies on organo halogenic molecules and fluorinating reagents show the importance of specific structural components in organic synthesis. The reactivity of hydroxy-substituted organic molecules with N-F class fluorinating reagents, such as 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) (F-TEDA), highlights the role of halogen atoms and fluorine specifically in molecular transformations. These findings are crucial for developing synthetic pathways involving halogenated intermediates and fluorinated compounds, which are prevalent in pharmaceuticals and agrochemicals (Zupan, Iskra, & Stavber, 1995).
Antitumor Activity
The synthesis and structural elucidation of compounds such as 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone demonstrate the potential of specific structural motifs in exhibiting antitumor activity. Preliminary biological tests have shown that such compounds possess significant inhibition on the proliferation of various cancer cell lines, indicating their potential in developing new anticancer agents (Tang & Fu, 2018).
Material Science and Polymer Research
Research into naphthalene-ring containing diamines and resulting thermally stable polyamides underscores the application of specific structural features in the development of high-performance materials. The synthesis of novel polyamides from diamines featuring naphthalene rings indicates their utility in engineering thermally stable and soluble polymers, which can be applied in advanced material science domains (Mehdipour-Ataei, Sarrafi, & Hatami, 2005).
Antimicrobial Agents
The design and synthesis of novel compounds featuring halogenated phenyl groups and their evaluation as antibacterial agents illustrate the critical role of such structural components in medicinal chemistry. These studies often lead to the discovery of compounds with potent antibacterial activities against a broad spectrum of Gram-positive and Gram-negative bacteria, contributing to the ongoing search for new antimicrobial agents (Kuramoto et al., 2003).
Properties
IUPAC Name |
[4-(3-chloro-4-fluoroanilino)-7-methyl-1,8-naphthyridin-3-yl]-(4-methylpiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22ClFN4O/c1-13-7-9-28(10-8-13)22(29)17-12-25-21-16(5-3-14(2)26-21)20(17)27-15-4-6-19(24)18(23)11-15/h3-6,11-13H,7-10H2,1-2H3,(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJMLLIPJJXCWIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C2=CN=C3C(=C2NC4=CC(=C(C=C4)F)Cl)C=CC(=N3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClFN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.